1-(3-Hydroxy-3-phenylpropyl)-3-(m-tolyl)urea

• IUPAC Name: 1-(3-hydroxy-3-phenylpropyl)-3-(3-methylphenyl)urea
• InChI: InChI=1S/C17H20N2O2/c1-13-6-5-9-15(12-13)19-17(21)18-11-10-16(20)14-7-3-2-4-8-14/h2-9,12,16,20H,10-11H2,1H3,(H2,18,19,21)
• InChI Key: WZZJSRLJUSMBAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)NCCC(C2=CC=CC=C2)O
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

1-(3-Hydroxy-3-phenylpropyl)-3-(m-tolyl)urea, also known as Ro 04-6790, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of non-peptide vasopressin V2 receptor antagonists and has been shown to be effective in treating various disorders related to water balance, such as hyponatremia and heart failure.

Scientific Research Applications

Potential Anticancer Applications

Research into N,N'-diarylureas has highlighted their potential as anti-cancer agents. For example, symmetrical N,N'-diarylureas were identified as potent activators of the eIF2α kinase heme regulated inhibitor, demonstrating an ability to inhibit cancer cell proliferation. The non-symmetrical hybrid ureas, which include hydrophobic phenyl moieties combined with polar 3-hydroxy-tolyl moieties, showed good bioactivities in inhibiting translation initiation, a critical process in cancer cell growth (Denoyelle et al., 2012).

Environmental Degradation and Metabolism Studies

Studies on the environmental degradation and metabolism of urea-based compounds provide insights into how similar compounds might behave in natural and biological systems. For instance, the degradation of antimicrobials triclosan and triclocarban by electro-Fenton systems highlighted the role of hydroxyl radicals in breaking down complex urea structures, suggesting potential pathways for environmental detoxification of related compounds (Sirés et al., 2007).

Chemical Synthesis and Reactions

Research into hindered ureas as masked isocyanates has shown that these compounds can undergo efficient substitution reactions with various nucleophiles under neutral conditions, highlighting their utility in synthetic chemistry for producing a wide range of derivatives (Hutchby et al., 2009). This could potentially extend to the synthesis of novel pharmacological agents or materials with unique properties.

Biochemical Interactions and Molecular Recognition

Complexes containing urea moieties have been designed for the recognition of phosphorylated anions, showcasing the potential of urea derivatives in molecular recognition and sensing applications. This includes the detection and quantification of biological molecules, such as nucleotides, which are crucial for various biochemical processes (Carreira-Barral et al., 2018).